![molecular formula C10H16N4O B1530330 6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine CAS No. 1354088-13-3](/img/structure/B1530330.png)
6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine
Overview
Description
“6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine” is a chemical compound with the CAS Number: 1354088-13-3 . It has a molecular weight of 208.26 . The IUPAC name for this compound is 6-methoxy-N-(4-piperidinyl)-4-pyrimidinamine . It is a solid substance and is not intended for human or veterinary use, but for research purposes only.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H16N4O/c1-15-10-6-9(12-7-13-10)14-8-2-4-11-5-3-8/h6-8,11H,2-5H2,1H3,(H,12,13,14) . This code provides a specific string of characters that describes the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 208.26 .Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Furochromone Pyrimidine Derivatives : A study by Abu‐Hashem and Youssef (2011) explored the synthesis of various pyrimidine derivatives, including those related to 6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine. These compounds exhibited promising analgesic and anti-inflammatory activities (Abu‐Hashem & Youssef, 2011).
Antifungal Properties : Research by Jafar et al. (2017) synthesized pyrimidine derivatives, including those structurally similar to this compound. These compounds were tested for antifungal activity against Aspergillus terreus and Aspergillus niger, showing significant effectiveness (Jafar et al., 2017).
Cine-Amination Studies : Rasmussen et al. (1978) investigated the cine-amination of various 4-substituted-5-bromopyrimidines, including compounds structurally related to this compound. This research contributes to the understanding of chemical reactions involving pyrimidine derivatives (Rasmussen et al., 1978).
Applications in Organic Chemistry
Mild Steel Corrosion Inhibition : Yadav et al. (2015) studied new pyrimidine derivatives, including 7-methoxypyrido[2,3-d]pyrimidin-4-amine (related to this compound), for their action against corrosion of mild steel in acidic environments. This research has implications for industrial applications (Yadav et al., 2015).
Synthesis of Deoxycytidine Kinase Inhibitors : Zhang et al. (2009) detailed the synthesis of a key intermediate structurally related to this compound for the preparation of potent deoxycytidine kinase (dCK) inhibitors. These findings have potential therapeutic applications in medicine (Zhang et al., 2009).
Future Directions
A paper describes the identification of a 6-amino-N-(piperidin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine scaffold and its optimization to give compounds which showed efficacy when orally dosed in a mouse model of VL . This suggests that similar compounds, such as “6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine”, could potentially be explored for their efficacy in similar models.
properties
IUPAC Name |
6-methoxy-N-piperidin-4-ylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O/c1-15-10-6-9(12-7-13-10)14-8-2-4-11-5-3-8/h6-8,11H,2-5H2,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOCNZAYZXGCYFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)NC2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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